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Compound of Interest

Compound Name: 4-(Pyrrolidin-1-ylcarbonyl)aniline

Cat. No.: B185276

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-(Pyrrolidin-1-
ylcarbonyl)aniline (CAS No: 56302-41-1), a compound of interest in chemical research and
drug development. Adherence to these guidelines is crucial for ensuring personnel safety and
maintaining a safe laboratory environment.

Chemical and Physical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical
properties of a substance. The table below summarizes key data for 4-(Pyrrolidin-1-
ylcarbonyl)aniline.

Property Value Reference
Molecular Formula C11H14N20 [1]
Molecular Weight 190.24 g/mol [1]
Appearance Solid

InChi Key WDNQOCWBZBGFHU- (]

UHFFFAOYSA-N

CAS Number 56302-41-1 [1]
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Hazard Identification and GHS Classification

4-(Pyrrolidin-1-ylcarbonyl)aniline is classified as a hazardous substance. The following table
outlines its GHS classification.

. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, ) H302: Harmful if
4 Warning
Oral swallowed[1]
Skin
] o ] H315: Causes

Corrosion/Irritatio 2 Warning o

skin irritation[1]
n
Serious Eye H319: Causes
Damage/Eye 2A Warning serious eye
Irritation irritation[1]
Specific Target
Organ Toxicity, H335: May
Single Exposure; 3 Warning cause respiratory
Respiratory Tract irritation
Irritation

Note: The GHS classification is based on available data and may be subject to revision.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures are critical.
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Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.

Skin Contact

Remove/Take off immediately all contaminated
clothing. Rinse skin with water/shower. Wash
with plenty of soap and water. If skin irritation

occurs: Get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.

Ingestion

Call a POISON CENTER or doctor/physician if
you feel unwell. Rinse mouth. Do NOT induce

vomiting.

Handling and Storage

Proper handling and storage practices are essential to minimize risk.

Handling

e Use only in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in areas where this chemical is handled.

Storage
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» Store in a tightly closed container in a dry and well-ventilated place.
o Keep away from incompatible materials such as strong oxidizing agents.

o Store locked up.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following diagram
outlines the recommended PPE for handling 4-(Pyrrolidin-1-ylcarbonyl)aniline.
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Always Wear

Handling 4-(Pyrrolidin-1-ylcarbonyl)aniline

Always Wear

Alyvays Wear As Needed/Required

\ 4

Personal Protective Equipment (PPE)

Eye Protection Hand Protection Body Protection Respiratory Protection
(Safety Goggles/Face Shield) (Chemical-Resistant Gloves) (Lab Coat/Chemical Apron) (Use in Fume Hood or with Respirator)

\ 4

!

> Safe Handling Achieved <
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1. Planning & Preparation

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Prepare Engineering Controls
(e.g., Fume Hood)

Select Appropriate PPE

2. Experimept Execution

Don PPE

Handle Chemical in Designated Area

Perform Experiment gy

Monitor for Spills or Exposures

i If Yes
|
T

Emergency Response

[}
. Post-Experiment
Y 3

Spill or Exposure Occurs Decontaminate Work AreaD

A

Follow Emergency Procedures @ispose of Waste Properl)a

Y
Administer First Aid GDoff and Dispose/Clean PPE)

Y
Report Incident (Wash Hands Thorough@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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